Cas no 2308382-36-5 (N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide)

• Product Name: N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide
• CAS No: 2308382-36-5
• MF: C₁₅H₁₇F₃N₂O₂
• MW: 314.302894353867
• CID: 6508952
• PubChem ID: 154747515
• Update Time: 2025-11-06

N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide
• Z1068727974
• EN300-26684011
• 2308382-36-5

• Inchi： 1S/C15H17F3N2O2/c1-3-14(2,10-19)20-13(21)9-6-11-4-7-12(8-5-11)22-15(16,17)18/h4-5,7-8H,3,6,9H2,1-2H3,(H,20,21)
• InChI Key： KKUOKJABUZWTKU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CCC(NC(C#N)(C)CC)=O)(F)F

Computed Properties

• Exact Mass: 314.12421228g/mol
• Monoisotopic Mass: 314.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide

N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide (CAS No. 2308382-36-5): A Comprehensive Overview

N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide (CAS No. 2308382-36-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of pain management and neurodegenerative diseases.

The molecular structure of N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide is composed of a propanamide backbone substituted with a cyano group, a methyl group, and a trifluoromethoxyphenyl moiety. These functional groups contribute to the compound's pharmacological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide as a potent analgesic agent. In preclinical models, this compound has demonstrated significant efficacy in reducing pain sensitivity without causing notable side effects. The mechanism of action is believed to involve the modulation of specific ion channels and receptors involved in pain signaling pathways.

In addition to its analgesic properties, N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide has also shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that this compound may have neuroprotective effects by reducing oxidative stress and inflammation, which are key factors in the progression of these conditions.

The pharmacokinetic profile of N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide has been extensively studied to ensure its suitability for clinical use. Preclinical data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens.

Safety assessments have been conducted to evaluate the potential toxicological effects of N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The development of N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its formulation and delivery methods to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to explore its potential synergistic effects when used in combination with other drugs.

In conclusion, N-(1-cyano-1-methylpropyl)-3-[4-(trifluoromethoxy)phenyl]propanamide (CAS No. 2308382-36-5) represents a promising candidate for the treatment of various medical conditions. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in the field of medicinal chemistry. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing therapeutic options for patients suffering from pain and neurodegenerative diseases.